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Compound of Interest

Compound Name: Nickel bromide trihydrate

Cat. No.: B12056018

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

Nickel bromide trihydrate (NiBr₂·3H₂O), ensuring the well-being of laboratory personnel and

compliance with safety regulations.

Immediate Safety Concerns and Hazard Profile
Nickel bromide trihydrate is a hazardous substance that presents multiple risks. Inhalation of

dust can irritate the nose and throat, leading to coughing and breathing difficulties[1]. It may

cause an allergic skin reaction, and upon repeated or prolonged exposure, it can cause

damage to organs[2][3]. Furthermore, it is suspected of causing genetic defects, may cause

cancer, and may damage fertility or the unborn child[2][3]. It is also very toxic to aquatic life with

long-lasting effects[2][3].
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Hazard Classification Description

Acute Toxicity Harmful if swallowed[2].

Skin Sensitization May cause an allergic skin reaction[2][3].

Respiratory Sensitization
May cause allergy or asthma symptoms or

breathing difficulties if inhaled[2][3].

Germ Cell Mutagenicity Suspected of causing genetic defects[2][3].

Carcinogenicity May cause cancer[2][3].

Reproductive Toxicity May damage fertility or the unborn child[2][3].

STOT (Repeated Exposure)
Causes damage to organs through prolonged or

repeated exposure[2][3].

Aquatic Toxicity
Very toxic to aquatic life with long-lasting

effects[2][3].

Operational Plan: Step-by-Step Handling
Procedures
Adherence to the following procedures is mandatory to minimize exposure and ensure safe

handling.

Engineering Controls and Preparation
Ventilation: Always handle Nickel bromide trihydrate in a well-ventilated area, preferably

within a chemical fume hood with appropriate exhaust ventilation where dust can be

formed[2].

Emergency Equipment: Ensure that an eyewash station and safety shower are readily

accessible in the immediate work area.

Personal Protective Equipment (PPE)
A comprehensive PPE ensemble is required to prevent skin, eye, and respiratory exposure.
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PPE Component Specification Rationale

Eye/Face Protection

Safety glasses with side-

shields or goggles, and a face

shield[1][2].

Protects against dust and

splashes.

Hand Protection

Chemical-resistant gloves

(e.g., rubber gloves)[1].

Dispose of contaminated

gloves after use[2][4].

Prevents skin contact and

absorption.

Body Protection

A complete suit protecting

against chemicals, such as a

lab coat or rubber apron and

long sleeves[2][5].

Protects skin from accidental

contact.

Respiratory Protection

For work generating dust, a

full-face particle respirator type

N100 (US) or type P3 (EN 143)

is appropriate. If the respirator

is the sole means of

protection, use a full-face

supplied air respirator[2].

Prevents inhalation of harmful

dust.

Handling and Experimental Workflow
Pre-Handling: Obtain special instructions before use and do not handle until all safety

precautions have been read and understood[2]. Avoid creating dust[2].

Weighing and Transferring:

Perform all weighing and transferring of solid Nickel bromide trihydrate within a chemical

fume hood.

Use a scoop or spatula to handle the solid. Avoid pouring, which can generate dust.

Close the container tightly when not in use[2][5].

Dissolving:
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When dissolving, slowly add the solid to the solvent to avoid splashing.

If heating is required, be aware that irritating gases may be produced[1].

Post-Handling:

Wash hands thoroughly after handling, before breaks, and at the end of the workday[2][5].

Remove and wash contaminated clothing before reuse[3].

Disposal Plan: Waste Management Protocol
Proper disposal of Nickel bromide trihydrate and its waste is crucial to prevent environmental

contamination.

Waste Segregation and Collection
Solid Waste: Collect unused solid Nickel bromide trihydrate and any contaminated

disposable materials (e.g., gloves, weighing paper) in a designated, sealed, and clearly

labeled hazardous waste container[2].

Liquid Waste: Collect solutions containing Nickel bromide trihydrate in a separate, labeled

hazardous waste container for aqueous inorganic waste. Do not pour down the drain[2].

Disposal Procedure
Licensed Disposal Company: All waste must be disposed of by a licensed professional waste

disposal service[2][4].

Container Labeling: Ensure all waste containers are accurately labeled with the contents and

associated hazards.

Regulatory Compliance: Follow all local, state, and federal regulations for hazardous waste

disposal[5].

Emergency Procedures
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Incident First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention[1][2][6].

Skin Contact

Immediately wash off with soap and plenty of

water. Remove contaminated clothing. Seek

medical attention if irritation persists[2].

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding eyelids open. Seek

immediate medical attention[1][2].

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. If the person is conscious, have them

drink water or milk. Seek immediate medical

attention[1][5].

Spill

Evacuate the area. Wear appropriate PPE.

Sweep up the solid material without creating

dust and place it in a suitable, closed container

for disposal. Do not let the product enter

drains[2][3].

Experimental Workflow Diagram
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Caption: Workflow for the safe handling and disposal of Nickel bromide trihydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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